2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol

• IUPAC Name: 2-[2-amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl]-5-methoxyphenol
• InChI: InChI=1S/C19H19N3O4/c1-24-12-5-6-13(15(23)9-12)18-14(10-21-19(20)22-18)11-4-7-16(25-2)17(8-11)26-3/h4-10,23H,1-3H3,(H2,20,21,22)
• InChI Key: WZKHNRPLHVOYTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=NC(=NC=C2C3=CC(=C(C=C3)OC)OC)N)O
• Molecular Formula: C19H19N3O4
• DSSTOX Substance ID: DTXSID101327917
• Molecular Weight: 353.4 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 902011-65-8

Description

2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol is a useful research compound. Its molecular formula is C19H19N3O4 and its molecular weight is 353.378. The purity is usually 95%.
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Scientific Research Applications

Antifungal Activity

A study explored the synthesis and antifungal effects of 4-chloro-6-methoxy-N, N-dimethylpyrimidin-2-amine derivatives, which share a structural resemblance with the chemical compound , against certain fungi like Aspergillus terreus and Aspergillus niger. The findings suggested potential for these compounds as antifungal agents, indicating a broader scope for investigating similar compounds for antifungal applications (Jafar et al., 2017).

Anti-Inflammatory and Analgesic Properties

Another study synthesized novel compounds from visnagenone and khellinone, structurally related to the compound of interest, demonstrating significant anti-inflammatory and analgesic activities. This work highlights the potential for developing new therapeutic agents based on the chemical framework of 2-(2-Amino-5-(3,4-dimethoxyphenyl)pyrimidin-4-yl)-5-methoxyphenol for treating inflammation and pain (Abu‐Hashem et al., 2020).

Corrosion Inhibition

Research on Schiff base derivatives of vanillin, which bear structural similarities to the target compound, revealed their effectiveness in corrosion inhibition for mild steel in acidic environments. This suggests potential industrial applications of similar compounds in protecting metal surfaces against corrosion (Satpati et al., 2020).

Antimicrobial and Anticancer Agents

Pyrazole derivatives, including structures analogous to the query compound, have been synthesized and evaluated for their antimicrobial and anticancer activity. This research indicates the compound's structural framework could be explored for developing new antimicrobial and anticancer therapies (Hafez et al., 2016).

Mechanism of Action

Target of Action

The compound contains a pyrimidine ring, which is a common feature in many bioactive molecules. Pyrimidine derivatives have been found to interact with a variety of biological targets, including various enzymes and receptors .

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Pyrimidine derivatives have been implicated in a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer effects .